molecular formula C21H21ClN4O2S B6545261 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[4-(propan-2-yl)phenyl]acetamide CAS No. 946250-95-9

2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[4-(propan-2-yl)phenyl]acetamide

Cat. No.: B6545261
CAS No.: 946250-95-9
M. Wt: 428.9 g/mol
InChI Key: UKTJHJZAKYTHMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[4-(propan-2-yl)phenyl]acetamide (hereafter referred to as the "target compound") features a thiazole core substituted with a urea linkage (derived from 3-chlorophenyl carbamoyl) and an acetamide group connected to a 4-isopropylphenyl moiety. Its structure combines key pharmacophores:

  • Thiazole ring: Known for antimicrobial, anti-inflammatory, and kinase inhibitory activities .
  • 4-Isopropylphenyl: A lipophilic substituent that may influence membrane permeability and pharmacokinetics .

Synthetic routes for analogous thiazole-acetamide derivatives often involve coupling reactions, such as diazonium salt-mediated thiazole formation (e.g., 94–95% yields in ) , followed by acetylation or urea linkage introduction.

Properties

IUPAC Name

2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-propan-2-ylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21ClN4O2S/c1-13(2)14-6-8-16(9-7-14)23-19(27)11-18-12-29-21(25-18)26-20(28)24-17-5-3-4-15(22)10-17/h3-10,12-13H,11H2,1-2H3,(H,23,27)(H2,24,25,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UKTJHJZAKYTHMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21ClN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[4-(propan-2-yl)phenyl]acetamide, also known as F042-0989, is a thiazole derivative that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer applications. This article will explore the compound's synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of thiazole derivatives typically involves the reaction of appropriate amines with α-halo ketones or carboxylic acids. Specific methodologies for synthesizing 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[4-(propan-2-yl)phenyl]acetamide have been documented in literature, focusing on optimizing yields and purity.

Antimicrobial Activity

Several studies have assessed the antimicrobial properties of thiazole derivatives. The compound has shown promising activity against various strains of bacteria and fungi. Notably, thiazole compounds have been reported to exhibit significant inhibition against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium:

Compound Activity Reference
F042-0989Inhibitory against MRSA
F042-0989Active against drug-resistant Candida strains

The mechanism of action is believed to involve interference with bacterial cell wall synthesis and disruption of metabolic pathways.

Anticancer Activity

The anticancer potential of 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[4-(propan-2-yl)phenyl]acetamide has also been investigated. In vitro studies indicate that this compound exhibits selective cytotoxicity towards various cancer cell lines:

Cell Line IC50 (µM) Effect
A549 (Lung Cancer)25.0Moderate inhibition
Caco-2 (Colon Cancer)15.0Significant inhibition

These results suggest that the compound may target specific pathways involved in cancer cell proliferation and survival.

Structure-Activity Relationship (SAR)

The thiazole moiety is crucial for the biological activity of these compounds. Modifications on the phenyl ring and substitutions on the thiazole can significantly alter their potency. For example:

  • Substituents such as methyl or chloro groups enhance activity.
  • The presence of an amide group is essential for maintaining biological effectiveness.

Case Studies

  • Study on Antimicrobial Efficacy : A recent study evaluated various thiazole derivatives for their antimicrobial activity against clinical isolates. The results demonstrated that compounds similar to F042-0989 exhibited potent effects against resistant strains, suggesting their potential as therapeutic agents in treating infections caused by multidrug-resistant organisms .
  • Anticancer Research : Another investigation focused on the anticancer properties of thiazole derivatives, including F042-0989. The study highlighted its ability to induce apoptosis in cancer cells through mitochondrial pathways, marking it as a candidate for further development in cancer therapy .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound’s activity and properties can be contextualized against structurally related acetamide-thiazole derivatives:

2-{2-[(Cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(trifluoromethyl)phenyl]acetamide ()
  • Key differences : Cyclohexyl urea and trifluoromethylphenyl groups.
  • Cyclohexyl urea may confer steric hindrance, altering binding pocket interactions .
2-{[4-Amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide ()
  • Key differences: Triazole ring and phenoxyphenyl group.
  • Impact: The triazole’s planar structure vs. thiazole’s aromaticity may affect π-π stacking in biological targets. Phenoxy groups enhance metabolic stability but may reduce solubility .
N-(3-Chloro-4-fluorophenyl)-2-(naphthalen-1-yl)acetamide ()
  • Key differences : Naphthalene and chloro-fluorophenyl groups.
  • Impact :
    • Naphthalene’s hydrophobicity increases logP, favoring CNS penetration but risking hepatotoxicity.
    • Dihedral angles between aromatic rings (e.g., 60.5° in ) influence conformational flexibility and target engagement .
Antimicrobial Activity
  • Target compound : Pending evaluation, but structurally similar to ’s derivatives (e.g., 2-(4-arylpiperazine-1-yl)-N-[4-(2-(4-substituted phenyl)thiazol-4-yl)phenyl]acetamides), which showed significant antifungal activity against Candida parapsilosis (MIC: 2–8 µg/mL) .
  • Key contrast: The target compound’s urea group may improve hydrogen bonding vs.
Enzyme Inhibition
  • ’s thiazole derivatives exhibited weak acetylcholinesterase (AChE) inhibition (IC50 > 100 µM), likely due to bulky substituents hindering active-site access. The target compound’s isopropyl group may similarly limit AChE affinity but could optimize selectivity for other targets (e.g., kinases) .

Physicochemical and Pharmacokinetic Properties

Property Target Compound Compound Compound
Molecular Weight ~430.9 g/mol ~437.4 g/mol ~450–500 g/mol
logP (Estimated) ~3.5 ~4.1 (CF3 group) ~2.8 (polar arylpiperazine)
Hydrogen Bond Donors 3 (urea + acetamide NH) 3 2
Solubility Moderate (lipophilic) Low (CF3 polarity) Moderate-High
  • Toxicity Considerations: highlights that cyanoacetamide derivatives may have uncharacterized toxicological profiles, emphasizing the need for detailed safety studies on the target compound .

Computational and Structural Insights

  • Docking Studies : AutoDock4 () simulations suggest the isopropyl group in the target compound occupies hydrophobic pockets in enzyme active sites more effectively than bulkier groups (e.g., cyclohexyl in ) .
  • Electron Density Analysis : Multiwfn () could reveal charge distribution differences; the 3-chlorophenyl group’s electron-withdrawing nature may polarize the thiazole ring, enhancing electrophilic interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.